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Introduction

Coclaurine is a benzylisoquinoline alkaloid found in various plant species, including those from
the Annonaceae and Lauraceae families.[1] As a secondary metabolite, it plays a role in the
chemical defense mechanisms of these plants.[1] Coclaurine is a key intermediate in the
biosynthesis of a wide range of other benzylisoquinoline alkaloids. From a pharmacological
perspective, it has garnered significant interest as a nicotinic acetylcholine receptor (hAAChR)
antagonist, suggesting its potential for therapeutic applications in neurological and other
disorders.[2][3][4][5][6] This technical guide provides a comprehensive overview of the physical
and chemical properties of coclaurine, its biosynthetic pathway, and its interaction with
NAChRs, supplemented with detailed experimental protocols and visualizations.

Physical and Chemical Properties

The fundamental physical and chemical properties of coclaurine are summarized in the tables
below, providing a consolidated reference for researchers.

Physical Properties of Coclaurine
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Property Value Reference(s)
Appearance Solid powder [7]
Melting Point 220-224 °C [11[71[8]
- . ~427.77 - 496.9 °C
Boiling Point ) ] [11[71[8]
(Predicted/Estimated)
Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [7]
Acetate, Acetone.
Varies depending on the
Optical Rotation enantiomer ((S)- or (R)-
coclaurine)
Chemical Properties of Coclaurine
Property Value Reference(s)
Chemical Formula C17H1sNO3 [71[81I9]
Molecular Weight 285.34 g/mol (1107191
CAS Number 486-39-5 ((S)-enantiomer) [11[7119]
pKa 10.00 + 0.15 (Predicted) [7]
LogP 2.86 (Predicted) [8]
Hydrogen Bond Donor Count 3 [9]
Hydrogen Bond Acceptor
ydrog p 4 [9]
Count
COC1=C(C=C2C(--INVALID-
SMILES [1]

LINK--CC3=CC=C(C=C3)0)0)

Biosynthesis of Coclaurine

Coclaurine is a central intermediate in the biosynthesis of a vast array of benzylisoquinoline

alkaloids in plants. The pathway commences with the amino acid L-tyrosine, which undergoes
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a series of enzymatic transformations to yield (S)-coclaurine.
The key steps in the biosynthesis of (S)-coclaurine are:

e L-Tyrosine is converted to both dopamine and 4-hydroxyphenylacetaldehyde (4-HPAA)
through separate enzymatic reactions.

e Norcoclaurine synthase (NCS) catalyzes the condensation of dopamine and 4-HPAA to form
(S)-norcoclaurine, the first committed intermediate in the pathway.

e (S)-norcoclaurine is then methylated by norcoclaurine 6-O-methyltransferase (60MT) using
S-adenosyl methionine (SAM) as a methyl donor to produce (S)-coclaurine.

Further enzymatic modifications of (S)-coclaurine lead to the production of other important
alkaloids such as N-methylcoclaurine, reticuline, and ultimately morphine and codeine in some
plant species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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